Ni-catalyzed regioselective C–C bond formation of 1,1-disubstituted allenes with aldehydes†
Organic Chemistry Frontiers Pub Date: 2023-12-11 DOI: 10.1039/D3QO01800H
Abstract
Allenes, despite their structural resemblance to alkenes and alkynes, exhibit unique reactivity due to the orthogonal arrangement of their cumulative π-bonds, making precise allene selectivity an emerging area of interest. Previous studies on Ni-catalyzed coupling reactions between allenes and aldehydes yielded diverse regioselectivities, with nucleophilic and reductive conditions producing different outcomes. In this work, we developed a regioselective method for generating linear products through coupling at the terminal carbon of 1,1-disubstituted allenes using photoredox/Ni-dual catalysis. We achieved the regioselectivity by strategically modifying substrate patterns and the catalytic system employing an unconventional P^N ligand. This work represents a notable advancement in selective catalysis, offering valuable insights into the control of allene reactivity.
Recommended Literature
- [1] Condensed ferric dimers for green photocatalytic synthesis of nylon precursors†
- [2] Improvement of the catalytic stability of molybdenum carbide via encapsulation within carbon nanotubes in dry methane reforming†
- [3] Use of X-ray fluorescence spectrometry for the direct multi-element analysis of coal powders
- [4] The effects of overhang placement and multivalency on cell labeling by DNA origami†
- [5] An improved Carius tube technique for determination of low concentrations of Re and Os in pyrites
- [6] Platinum-containing heterometallic complexes in cancer therapy: advances and perspectives
- [7] A selective reaction-based fluorescent probe for detecting cobalt in living cells†
- [8] Controlling the delivery kinetics from colloidal mesoporous silicananoparticles with pH-sensitive gates†
- [9] Hierarchically structured microchip for point-of-care immunoassays with dynamic detection ranges†
- [10] Environmentally benign and diastereoselective synthesis of 2,4,5-trisubstituted-2-imidazolines†
